rGHRH(1-29)NH2
Description
rGHRH(1-29)NH2 is a synthetic peptide which can stimulate the growth hormone (GH) secretion.
Scientific Research Applications
Internalization and Trafficking of GHRH Receptor
A study investigated the internalization and intracellular trafficking of the growth hormone-releasing hormone receptor (GHRH-R) using a GHRH agonist, including rGHRH(1-29)NH2. This research provided insights into the dynamics of GHRH/GHRH-R complexes and revealed the importance of receptor structure and concentration in internalization and trafficking processes (Veyrat-Durebex et al., 2005).
Evaluation of Activity of GHRH Analogues
Another study focused on developing a method for evaluating the activity of new GHRH analogues, including rGHRH(1-29)NH2. This method helps in selecting more potent and stable releasing peptides for further in vivo evaluation (Izdebski et al., 2007).
Development of Trypsin-Resistant hGH-RH Analogues
Research has been conducted on synthesizing analogues of hGH-RH-(1–29)-NH2 to create metabolically stable compounds. These analogues, including variations of rGHRH(1-29)NH2, have been found to be more potent and resistant to trypsin, making them candidates for clinical application in GH deficiency therapy (Izdebski et al., 2004).
Tryptic Hydrolysis of hGH-RH(1-29)-NH2 Analogues
A study investigated the hydrolysis of rGHRH(1-29)NH2 analogues by trypsin, aiming to design peptides more stable in biological fluids. The results showed that certain modifications could make these analogues less susceptible to trypsin hydrolysis (Witkowska et al., 2001).
Synthesis and Biological Evaluation of Novel hGHRH Agonists
This research involved synthesizing and evaluating the activities of novel GHRH agonists, which showed potent and specific effects in stimulating hormone release. Such studies contribute to the development of effective GHRH analogues for therapeutic applications (Zhou et al., 2015).
properties
Molecular Formula |
C₁₅₅H₂₅₁N₄₉O₄₀S |
|---|---|
Molecular Weight |
3473.02 |
sequence |
One Letter Code: HADAIFTSSYRRILGQLYARKLLHEIMNR |
Origin of Product |
United States |
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